5-Fluoro-2,3-dihydrospiro[indene-1,2'-pyrrolidine]

• IUPAC Name: 6-fluorospiro[1,2-dihydroindene-3,2'-pyrrolidine]
• InChI: InChI=1S/C12H14FN/c13-10-2-3-11-9(8-10)4-6-12(11)5-1-7-14-12/h2-3,8,14H,1,4-7H2
• InChI Key: MCQVKKSUGHTDKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC3=C2C=CC(=C3)F)NC1
• Molecular Formula: C12H14FN
• DSSTOX Substance ID: DTXSID50677544
• Molecular Weight: 191.24 g/mol
• CAS RN: 1211594-23-8

Description

5-Fluoro-2,3-dihydrospiro[indene-1,2’-pyrrolidine] is a chemical compound with the molecular formula C12H14FN. It has a molecular weight of 191.244663. The compound is also known by other synonyms such as 6-fluorospiro[1,2-dihydroindene-3,2’-pyrrolidine] and 5-fluoro-2,3-dihydrospiro[indene-1,2’-pyrrolidine].

Molecular Structure Analysis

The molecular structure of 5-Fluoro-2,3-dihydrospiro[indene-1,2’-pyrrolidine] is complex, as indicated by its name. The “spiro” in its name suggests that it contains a spiroatom, which is a single atom that forms the junction of two or more rings. The “indene” and “pyrrolidine” parts of the name suggest that it contains these substructures within its molecular structure.

Scientific Research Applications

Synthetic Methodologies

Research in this area focuses on developing novel synthetic routes and methodologies for constructing spirocyclic compounds, which are valuable in medicinal chemistry and material science. For example, studies have demonstrated the synthesis of dihydrospiro compounds using Grignard reactions, highlighting their utility in creating complex molecular architectures. Such methodologies are pivotal for the synthesis of compounds with potential biological activities or material properties (Effland, Gardner, & Strupczewski, 1981).

Biological Activities

Compounds with spirocyclic structures have shown promise in various biological applications, including antimicrobial, antifungal, and anti-tumor activities. For instance, certain spiro pyrrolidines have demonstrated antimicrobial and antifungal properties against various human pathogens, underscoring their potential as therapeutic agents. Additionally, regioselective synthesis of dispiro compounds has been explored for their anti-tumor properties, highlighting the importance of structural features in biological activity (Girgis, 2009; Raj, Raghunathan, SrideviKumari, & Raman, 2003).

Materials Science Applications

Spirocyclic compounds have also found applications in materials science, particularly in the development of organic fluorescence probes and photocatalysts. Studies have demonstrated the utility of permutated spiro-casing as a fluorescence probe for selective detection of metal ions and as an effective intracellular imaging agent, showcasing the versatility of spiro compounds in sensor technology and bioimaging (Mondal et al., 2019).